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Compound of Interest

Compound Name: Cedrene

Cat. No.: B008366 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core olfactory properties and aroma profiles of

cedrene and its derivatives, compounds of significant interest in the fields of fragrance

chemistry, sensory science, and pharmacology. This document provides a comprehensive

overview of their scent characteristics, the underlying biological mechanisms of their

perception, and the analytical methodologies used for their evaluation.

Olfactory Properties and Aroma Profiles
Cedrene, a naturally occurring sesquiterpene, is a cornerstone of woody fragrances. Primarily

sourced from the essential oil of cedarwood (Juniperus virginiana and other Cupressus

species), it exists mainly as two isomers, α-cedrene and β-cedrene, each contributing distinct

nuances to the overall woody aroma. The olfactory characteristics of cedrene and its key

derivatives are multifaceted, ranging from dry and woody to sweet and ambery.

α-Cedrene is characterized by a fresh, woody, and slightly sweet aroma, often described as

being reminiscent of cedarwood.[1][2][3] It is a major component of cedarwood essential oil and

is widely utilized in perfumery for its fixative properties and long-lasting scent.[1]

β-Cedrene, an isomer of α-cedrene, shares the characteristic crisp pine and wood scents.[4]

[5] Its aroma is often described as being similar to its alpha counterpart and is also a key

contributor to the overall fragrance profile of cedarwood oil.
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Cedrol, a sesquiterpene alcohol derivative of cedrene, possesses a more subtle yet persistent

dry, woody, and earthy aroma with faint leathery undertones.[6][7] Due to its low vapor

pressure, its initial intensity is often perceived as faint, but it provides a long-lasting dry-down.

[6] While pure cedrol is nearly odorless to some, it acts as an excellent fixative, extending and

enhancing more volatile woody notes.[6]

Cedrene Derivatives offer a broader palette of woody and ambery notes. These are often

synthesized from cedrene or cedrol to create unique and commercially valuable fragrance

ingredients.

Acetyl Cedrene (Methyl Cedryl Ketone) presents a strong, long-lasting woody aroma with

distinct musk and amber notes.[8] It is a popular ingredient in a wide range of scented

products, including soaps, cosmetics, and perfumes, where it contributes to fragrance

blending, harmonization, and fixation.[8]

Cedryl Acetate is valued for its rich, long-lasting woody and cedar-like accords.[3]

α-Cedrene Epoxide offers a complex aroma profile with woody, cedar, sandalwood,

patchouli, and ambergris tonalities.[9]

Quantitative Data on Olfactory Properties
A comprehensive summary of the available quantitative data for cedrene and its derivatives is

presented below. It is important to note that while extensive research exists on the qualitative

aroma profiles of these compounds, specific, consistently reported odor threshold values are

not readily available in the public domain. The odor threshold is the lowest concentration of a

compound that is perceivable by the human sense of smell and is a critical parameter in

sensory science.
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Compound
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Aroma
Profile

Odor
Threshold
(in air)

α-Cedrene 469-61-4[1] C₁₅H₂₄[1] 204.35[1]

Woody,

earthy,

slightly

sweet, fresh,

dry, resinous,

amber, spicy,

cedar.[1][2][3]

[10]

Data not

available

β-Cedrene 546-28-1 C₁₅H₂₄ 204.35[5]

Crisp pine

and wood,

gently sweet.

[4][5]

Data not

available

Cedrol 77-53-2[6] C₁₅H₂₆O[11] 222.37[6]

Subtle but

persistent dry

woody,

cedarwood,

earthy, faint

leathery-

forest

undertones,

soft, sweet.[6]

[7]

Data not

available

Acetyl

Cedrene
32388-55-9 C₁₇H₂₆O 246.39

Strong, long-

lasting

woody, musk-

amber notes.

[8]

Data not

available

Cedryl

Acetate
77-54-3 C₁₇H₂₈O₂ 264.41

Strong cedar,

vetiver.[9]

Data not

available

α-Cedrene

Epoxide

13567-39-0 C₁₅H₂₄O 220.35 Woody,

cedar,

Data not

available
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sandalwood,

patchouli,

ambergris.[9]

Olfactory Signaling Pathway
The perception of odorants like cedrene and its derivatives begins with their interaction with

olfactory receptors (ORs) located on the cilia of olfactory sensory neurons in the nasal

epithelium. This interaction initiates a sophisticated signaling cascade that converts the

chemical signal into an electrical signal that is then processed by the brain. The canonical

olfactory signal transduction pathway is a G-protein coupled receptor (GPCR) cascade.

Extracellular (Mucus) Olfactory Neuron Membrane

Intracellular (Cytoplasm)

Odorant
(e.g., Cedrene)

Olfactory Receptor
(GPCR)

1. Binding G-protein (Gαolf, β, γ)
(inactive)

2. Activation

Gαolf-GTP
(active)

Adenylyl Cyclase (ACIII)
3. Activation

Active ACIII

cAMP

4. Conversion

Cyclic Nucleotide-Gated
(CNG) Channel (Closed) CNG Channel (Open)

Depolarization
(Action Potential)

7. Signal Transduction

ATP

5. Binding

6. Influx

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.chromatographyonline.com/view/quantifying-terpenes-in-hydrodistilled-cannabis-sativa-essential-oil-with-gc-ms
https://www.benchchem.com/product/b008366?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008366?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Olfactory Signal Transduction Cascade

Pathway Description:

Odorant Binding: An odorant molecule, such as cedrene, binds to a specific Olfactory

Receptor (OR), a type of G-protein coupled receptor (GPCR), located on the cilia of an

olfactory sensory neuron.

G-protein Activation: This binding event causes a conformational change in the OR, which in

turn activates a heterotrimeric G-protein, specifically the olfactory-specific G-protein, Gαolf.

The Gαolf subunit exchanges Guanosine Diphosphate (GDP) for Guanosine Triphosphate

(GTP).

Adenylyl Cyclase Activation: The activated Gαolf-GTP complex then binds to and activates

adenylyl cyclase type III (ACIII).

cAMP Production: Activated ACIII catalyzes the conversion of Adenosine Triphosphate (ATP)

into cyclic Adenosine Monophosphate (cAMP), a secondary messenger.

Ion Channel Opening: cAMP binds to and opens cyclic nucleotide-gated (CNG) ion channels

in the cell membrane.

Cation Influx: The opening of CNG channels allows for the influx of positively charged ions,

primarily sodium (Na⁺) and calcium (Ca²⁺), into the neuron.

Depolarization and Action Potential: This influx of cations leads to the depolarization of the

neuron's membrane. If the depolarization reaches a certain threshold, it triggers an action

potential (an electrical signal) that travels along the neuron's axon to the olfactory bulb in the

brain for processing.

Experimental Protocols
The characterization of the olfactory properties of cedrene and its derivatives relies on a

combination of analytical chemistry and sensory evaluation techniques.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/product/b008366?utm_src=pdf-body-img
https://www.benchchem.com/product/b008366?utm_src=pdf-body
https://www.benchchem.com/product/b008366?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008366?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gas Chromatography-Olfactometry (GC-O)
GC-O is a powerful technique that combines the separation capabilities of gas chromatography

with the sensitivity of the human nose as a detector. It allows for the identification of odor-active

compounds in a complex mixture.
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Gas Chromatography-Olfactometry (GC-O) Workflow
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Detailed Methodology:

Sample Preparation:

An essential oil sample containing cedrene and its derivatives is prepared. This may

involve dilution in a suitable solvent (e.g., ethanol) or headspace sampling to collect the

volatile compounds.

Gas Chromatographic Separation:

A small volume of the prepared sample is injected into the gas chromatograph.

The GC column (e.g., a non-polar DB-5 or a polar Carbowax column) separates the

individual compounds based on their volatility and interaction with the stationary phase.

A temperature program is used to elute the compounds over time.

Effluent Splitting:

At the end of the GC column, the effluent is split, typically in a 1:1 ratio. One portion is

directed to a conventional detector, such as a mass spectrometer (MS), while the other is

directed to the olfactory detection port (ODP).

Mass Spectrometric Detection:

The MS detector ionizes the eluted compounds and separates the ions based on their

mass-to-charge ratio, generating a mass spectrum for each compound.

This data is used to identify the chemical structure of the compounds by comparing the

obtained spectra with a library of known compounds.

Olfactory Detection:

A trained sensory panelist or "assessor" sniffs the effluent from the ODP.

The assessor records the time at which an odor is detected, describes the character of the

odor (e.g., "woody," "sweet," "earthy"), and rates its intensity.
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Data Analysis:

The data from the MS (chromatogram) and the ODP (olfactogram) are aligned based on

retention time.

This allows for the direct correlation of specific chemical compounds with their perceived

aroma, enabling the identification of the key odor-active compounds in the sample.

Sensory Evaluation
Sensory evaluation provides qualitative and quantitative data on the aroma profile of pure

compounds or fragrance mixtures. Descriptive analysis is a common method used.

Detailed Methodology for Descriptive Analysis:

Panel Selection and Training:

A panel of 8-12 individuals is selected based on their sensory acuity and ability to

articulate perceptions.

Panelists undergo extensive training to develop a common vocabulary for describing

woody and ambery aromas and to standardize their intensity rating techniques. Reference

standards for specific aroma attributes are used during training.

Sample Preparation and Presentation:

Samples of pure cedrene, its derivatives, or fragrance formulations are prepared at

specific concentrations in an odorless solvent (e.g., dipropylene glycol).

Samples are presented to panelists in a controlled environment (e.g., sensory booths with

controlled temperature, humidity, and airflow) to minimize distractions and biases.

Samples are coded with random three-digit numbers.

Evaluation Procedure:

Panelists evaluate the samples orthonasally (by sniffing).
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For each sample, panelists rate the intensity of a predefined list of aroma descriptors (e.g.,

woody, cedar, earthy, sweet, amber, musky) on a structured scale (e.g., a 15-point line

scale anchored with "low" and "high").

Data Analysis:

The intensity ratings from all panelists are collected and statistically analyzed.

Analysis of Variance (ANOVA) can be used to determine if there are significant differences

in the perceived intensities of the attributes between samples.

The results are often visualized using spider web plots to provide a graphical

representation of the aroma profile of each sample.

Conclusion
Cedrene and its derivatives are integral to the palette of woody and ambery fragrances. Their

diverse olfactory profiles, ranging from the fresh, woody notes of α-cedrene to the rich, musky-

amber character of acetyl cedrene, provide perfumers and product developers with a wide

array of creative options. The perception of these compounds is mediated by a complex and

well-defined olfactory signaling cascade. A thorough understanding of their aroma

characteristics, achieved through a combination of instrumental analysis like GC-O and

rigorous sensory evaluation, is crucial for their effective application in fragrance creation and for

further research into their potential physiological effects. While qualitative descriptions of their

aromas are well-documented, a significant gap remains in the publicly available quantitative

data for their odor thresholds, highlighting an area for future research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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